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Compound of Interest

Compound Name: 2-Pyridyl Tribromomethyl Sulfone

Cat. No.: B1312236 Get Quote

For Immediate Release

Shanghai, China – December 30, 2025 – Despite interest in its potential reactivity, a thorough

review of available scientific literature reveals limited to no direct evidence of 2-Pyridyl
Tribromomethyl Sulfone being employed as a primary brominating agent for organic

substrates. While the compound's synthesis, physical properties, and safety data are

documented, detailed application notes and protocols for its use in bromination reactions are

conspicuously absent from published research.

2-Pyridyl Tribromomethyl Sulfone is a crystalline solid that has been synthesized and

characterized. Its structure, featuring a pyridine ring and a tribromomethyl sulfone group,

suggests potential for chemical reactivity. However, its primary documented applications are as

an intermediate in the synthesis of other complex molecules, particularly in the pharmaceutical

industry for creating antifungal or antibacterial agents. The focus of existing literature has been

on the synthesis of the compound itself, rather than its subsequent use to brominate other

molecules.[1]

Physicochemical Properties
A summary of the key physicochemical properties of 2-Pyridyl Tribromomethyl Sulfone is

provided below.
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Property Value Reference

CAS Number 59626-33-4 [2][3][4]

Molecular Formula C₆H₄Br₃NO₂S [3]

Molecular Weight 393.88 g/mol [3]

Appearance
Off-white to pale yellow

crystalline solid

Purity Typically ≥98% [2]

Synthesis
The synthesis of 2-Pyridyl Tribromomethyl Sulfone has been reported through the oxidation

and bromination of 2-methylthiopyridine.[1] Optimized conditions for this synthesis are detailed

in the following table.

Parameter Condition Yield (%) Purity (%) Reference

Starting Material

2-

Methylthiopyridin

e

[1]

Reagents

Sodium

Hypochlorite,

Bromine

[1]

Temperature 80±1 °C 93.3 99.6 [1]

Reaction Time 5 hours [1]

Molar Ratio (2-

methylthiopyridin

e:bromine)

1:6.58 [1]

A general workflow for the synthesis is outlined below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.researchgate.net/publication/381684196_352157_Synthesis_of_Bromoalkanes_by_Substitution_of_Oxygen_Functionalities_Update_2017
https://www.researchgate.net/figure/The-suggested-reactions-pathways-on-the-example-of-reactions-of-2-pyridinesulfenyl-and_fig7_338664623
https://pubchem.ncbi.nlm.nih.gov/compound/2-Pyridyl-Tribromomethyl-Sulfone
https://www.researchgate.net/figure/The-suggested-reactions-pathways-on-the-example-of-reactions-of-2-pyridinesulfenyl-and_fig7_338664623
https://www.researchgate.net/figure/The-suggested-reactions-pathways-on-the-example-of-reactions-of-2-pyridinesulfenyl-and_fig7_338664623
https://www.researchgate.net/publication/381684196_352157_Synthesis_of_Bromoalkanes_by_Substitution_of_Oxygen_Functionalities_Update_2017
https://www.benchchem.com/product/b1312236?utm_src=pdf-body
https://www.pharmaffiliates.com/en/59626-33-4-2-pyridyl-tribromomethyl-sulfone-pa270019951.html
https://www.pharmaffiliates.com/en/59626-33-4-2-pyridyl-tribromomethyl-sulfone-pa270019951.html
https://www.pharmaffiliates.com/en/59626-33-4-2-pyridyl-tribromomethyl-sulfone-pa270019951.html
https://www.pharmaffiliates.com/en/59626-33-4-2-pyridyl-tribromomethyl-sulfone-pa270019951.html
https://www.pharmaffiliates.com/en/59626-33-4-2-pyridyl-tribromomethyl-sulfone-pa270019951.html
https://www.pharmaffiliates.com/en/59626-33-4-2-pyridyl-tribromomethyl-sulfone-pa270019951.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1312236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dichloropyridine + Sodium Thiomethoxide 2-Methylthiopyridine

Phase Transfer Catalysis
(Polyethylene glycol-400)

2-Pyridyl Tribromomethyl Sulfone

Oxidation & Bromination

Sodium Hypochlorite + Bromine

2-Pyridyl Tribromomethyl Sulfone

Bromonium Ion Intermediate / 
Sigma Complex

Nucleophilic Substrate
(e.g., Arene, Alkene)

Attack on 'Br+'

Brominated Substrate
Deprotonation / Ring Opening

2-Pyridyl Dibromomethyl Sulfone Anion

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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